4-{3-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-5-isoxazolyl}phenol

• IUPAC Name: [5-(4-hydroxyphenyl)-1,2-oxazol-3-yl]-(1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl)methanone
• InChI: InChI=1S/C20H24N2O3/c1-19(2)9-14-10-20(3,11-19)12-22(14)18(24)16-8-17(25-21-16)13-4-6-15(23)7-5-13/h4-8,14,23H,9-12H2,1-3H3
• InChI Key: SVTHTSHUNWSKNN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2CC(C1)(CN2C(=O)C3=NOC(=C3)C4=CC=C(C=C4)O)C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

4-{3-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-5-isoxazolyl}phenol is a synthetic compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-{3-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-5-isoxazolyl}phenol is not fully understood. It is believed to act on certain receptors in the body, including the cannabinoid receptor CB1 and the serotonin receptor 5-HT1A. It may also have activity against certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory activity, as well as activity against certain cancer cells. It may also have effects on neurotransmitter systems in the brain, potentially leading to its use as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-5-isoxazolyl}phenol in lab experiments is its potential for use in cancer research. It has shown activity against certain types of cancer cells, making it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for research on 4-{3-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-5-isoxazolyl}phenol. One direction is to further explore its potential as a treatment for cancer and other diseases. Another direction is to study its effects on neurotransmitter systems in the brain, potentially leading to the development of new treatments for neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with other compounds in the body.

Synthesis Methods

The synthesis of 4-{3-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-5-isoxazolyl}phenol involves a series of chemical reactions. The starting materials include 1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-amine, 2,3-dichlorophenol, and methyl isoxazole-5-carboxylate. These compounds are reacted together in the presence of various reagents and catalysts to produce the final product.

Scientific Research Applications

4-{3-[(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-5-isoxazolyl}phenol has been studied for its potential applications in scientific research. It has been shown to have activity against certain types of cancer cells, as well as potential use as an anti-inflammatory agent. Additionally, it has been studied for its effects on neurotransmitter receptors and its potential use as a treatment for neurological disorders.